Cas no 185950-63-4 (Isoquinolin-3-yl trifluoromethanesulfonate)

• Product Name: Isoquinolin-3-yl trifluoromethanesulfonate
• CAS No: 185950-63-4
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 2856747
• PubChem ID: 11231236
• Update Time: 2025-10-21

Isoquinolin-3-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• isoquinolin-3-yl trifluoromethanesulfonate
• trifluoromethanesulfonic acid isoquinolin-3-yl ester
• 3-isoquinolyl triflate
• 3-Isoquinolinyl 1,1,1-trifluoromethanesulfonate
• trifluoro-methanesulfonic acid isoquinolin-3-yl ester
• 185950-63-4
• KHA95063
• SCHEMBL127875
• isoquinolin-3-yltrifluoromethanesulfonate
• EN300-7429912
• DB-425038
• 3-{(trifluoromethanesulfonyl)oxy}isoquinoline
• Isoquinolin-3-yl trifluoromethanesulfonate

• Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-5-7-3-1-2-4-8(7)6-14-9/h1-6H
• InChI Key： QAWFUCPQCHKVOO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C2C=CC=CC2=CN=1

Computed Properties

• Exact Mass: 277.00204871Da
• Monoisotopic Mass: 277.00204871Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Additional information on Isoquinolin-3-yl trifluoromethanesulfonate

Isoquinolin-3-yl Trifluoromethanesulfonate: A Comprehensive Overview

Isoquinolin-3-yl trifluoromethanesulfonate, also known by its CAS number 185950-63-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is a derivative of isoquinoline, a heterocyclic aromatic compound, and is functionalized with a trifluoromethanesulfonate group, which imparts unique electronic and chemical properties. The combination of these structural elements makes Isoquinolin-3-yl trifluoromethanesulfonate a versatile building block for various applications.

The synthesis of Isoquinolin-3-yl trifluoromethanesulfonate typically involves multi-step organic reactions, often leveraging advanced methodologies such as Suzuki-Miyaura coupling or other cross-coupling techniques. These methods allow for precise control over the molecular architecture, ensuring high purity and structural integrity. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these synthetic routes, making Isoquinolin-3-yl trifluoromethanesulfonate more accessible for large-scale applications.

One of the most promising applications of Isoquinolin-3-yl trifluoromethanesulfonate lies in its use as an intermediate in drug discovery. The trifluoromethanesulfonate group is known to act as an excellent leaving group in nucleophilic substitution reactions, facilitating the construction of complex molecular frameworks. Researchers have employed this compound in the development of novel bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, recent studies have demonstrated its utility in designing inhibitors for kinases and other enzyme targets.

In addition to its role in medicinal chemistry, Isoquinolin-3-yl trifluoromethanesulfonate has found applications in materials science. Its aromatic isoquinoline core contributes to strong π-conjugation, which is desirable in the development of optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The trifluoromethanesulfonate group further enhances the compound's electronic properties by introducing electron-withdrawing effects, which can be fine-tuned to optimize device performance.

Recent breakthroughs in computational chemistry have also shed light on the mechanistic insights of reactions involving Isoquinolin-3-yl trifluoromethanesulfonate. Quantum mechanical calculations have revealed the transition states and intermediates involved in key transformations, providing a deeper understanding of reaction pathways. This knowledge has enabled chemists to design more efficient synthetic strategies and predict the reactivity of related compounds with greater accuracy.

From an environmental standpoint, the stability and biodegradability of Isoquinolin-3-yl trifluoromethanesulfonate are critical considerations. Studies have shown that this compound exhibits moderate persistence in aqueous environments but can be effectively degraded under specific conditions such as UV irradiation or enzymatic treatment. These findings are essential for assessing its ecological impact and ensuring sustainable practices during its production and use.

In conclusion, Isoquinolin-3-yl trifluoromethanesulfonate (CAS No: 185950-63-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique properties, versatile applications, and ongoing research advancements underscore its importance as a valuable tool in drug discovery, materials science, and beyond. As researchers continue to explore its potential, this compound is poised to play an even greater role in shaping future innovations across diverse scientific disciplines.